Cas no 2228555-17-5 (methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate
• CAS No: 2228555-17-5
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 6000196
• PubChem ID: 165974238
• Update Time: 2025-05-20

methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate
• EN300-1809448
• 2228555-17-5

• Inchi： 1S/C14H14O3/c1-9-7-8-12(13(15)14(16)17-2)11-6-4-3-5-10(9)11/h3-8,13,15H,1-2H3
• InChI Key： BJCCOKQARGNBKR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate

Professional Introduction of Methyl 2-Hydroxy-2-(4-Methylnaphthalen-1-Yl)Acetate (CAS No. 2228555-17-5)

Methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate, with the CAS number 2228555-17-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a methyl group with a hydroxyl-substituted naphthalene moiety. The methyl group and the hydroxyl group play crucial roles in determining the compound's physical and chemical properties, making it a valuable component in various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The naphthalene core of the molecule is known for its aromatic stability and conjugation properties, which are essential for applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Researchers have explored the use of methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate as a precursor for synthesizing highly efficient organic semiconductors. These materials exhibit excellent charge transport properties, making them ideal for next-generation electronic devices.

The synthesis of methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate involves a series of carefully controlled reactions. The process typically begins with the preparation of the naphthalene derivative, followed by esterification to introduce the methyl group. The presence of the hydroxyl group at the 2-position introduces steric hindrance, which can influence both the reaction conditions and the final product's stability. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs while maintaining high purity levels.

In terms of applications, methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate has shown promise in pharmaceutical research. Its unique structure allows for interactions with specific biological targets, potentially leading to novel drug candidates. For instance, studies have demonstrated that this compound can modulate enzyme activity through non-covalent interactions, suggesting its potential as a lead compound for drug development.

The physical properties of methyl 2-hydroxy-2-(4-methylnaphthalen-1-yl)acetate are also worth noting. Its melting point and solubility characteristics make it suitable for use in various industrial processes. Additionally, its thermal stability under certain conditions has been validated through rigorous testing, ensuring its reliability in high-performance applications.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of this compound. Preliminary results indicate that it exhibits moderate biodegradation rates under aerobic conditions, which is a positive sign for its sustainable use in industrial settings.

In conclusion, methyl 2-hydroxy-2-(4-methylnaphthalen-1-y acetate (CAS No. 2285555–17–5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping innovative solutions across industries.